Menaquinone 4 2,3-Epoxide
Menaquinone 4 2,3-Epoxide
2,3-epoxymenatetrenone is a member of the class of tetralins obtained by formal epoxidation across the 2,3-double bond of menatetrenone. It has a role as a human metabolite and a rat metabolite. It is an epoxide, a member of tetralins, a diketone, an aromatic ketone and an olefinic compound. It derives from a menatetrenone.
Brand Name:
Vulcanchem
CAS No.:
72908-86-2
VCID:
VC0127144
InChI:
InChI=1S/C31H40O3/c1-22(2)12-9-13-23(3)14-10-15-24(4)16-11-17-25(5)20-21-31-29(33)27-19-8-7-18-26(27)28(32)30(31,6)34-31/h7-8,12,14,16,18-20H,9-11,13,15,17,21H2,1-6H3/b23-14+,24-16+,25-20+
SMILES:
CC(=CCCC(=CCCC(=CCCC(=CCC12C(=O)C3=CC=CC=C3C(=O)C1(O2)C)C)C)C)C
Molecular Formula:
C31H40O3
Molecular Weight:
460.6 g/mol
Menaquinone 4 2,3-Epoxide
CAS No.: 72908-86-2
Reference Standards
VCID: VC0127144
Molecular Formula: C31H40O3
Molecular Weight: 460.6 g/mol
| CAS No. | 72908-86-2 |
|---|---|
| Product Name | Menaquinone 4 2,3-Epoxide |
| Molecular Formula | C31H40O3 |
| Molecular Weight | 460.6 g/mol |
| IUPAC Name | 7a-methyl-1a-[(2E,6E,10E)-3,7,11,15-tetramethylhexadeca-2,6,10,14-tetraenyl]naphtho[2,3-b]oxirene-2,7-dione |
| Standard InChI | InChI=1S/C31H40O3/c1-22(2)12-9-13-23(3)14-10-15-24(4)16-11-17-25(5)20-21-31-29(33)27-19-8-7-18-26(27)28(32)30(31,6)34-31/h7-8,12,14,16,18-20H,9-11,13,15,17,21H2,1-6H3/b23-14+,24-16+,25-20+ |
| Standard InChIKey | TUZHANAISKEZFG-GHDNBGIDSA-N |
| Isomeric SMILES | CC(=CCC/C(=C/CC/C(=C/CC/C(=C/CC12C(=O)C3=CC=CC=C3C(=O)C1(O2)C)/C)/C)/C)C |
| SMILES | CC(=CCCC(=CCCC(=CCCC(=CCC12C(=O)C3=CC=CC=C3C(=O)C1(O2)C)C)C)C)C |
| Canonical SMILES | CC(=CCCC(=CCCC(=CCCC(=CCC12C(=O)C3=CC=CC=C3C(=O)C1(O2)C)C)C)C)C |
| Description | 2,3-epoxymenatetrenone is a member of the class of tetralins obtained by formal epoxidation across the 2,3-double bond of menatetrenone. It has a role as a human metabolite and a rat metabolite. It is an epoxide, a member of tetralins, a diketone, an aromatic ketone and an olefinic compound. It derives from a menatetrenone. |
| Synonyms | 1a,7a-Dihydro-1a-methyl-7a-[(2E,6E,10E)-3,7,11,15-tetramethyl-2,6,10,14-hexadecatetraen-1-yl]-naphth[2,3-b]oxirene-2,7-dione; (E,E,E)-1a,7a-Dihydro-1a-methyl-7a-_x000B_(3,7,11,15-tetramethyl-2,6,10,14-hexadecatetraenyl)naphth[2,3-b]oxirene-2,7-dione; _x000B_Men |
| PubChem Compound | 10434409 |
| Last Modified | Nov 11 2021 |
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